Cas no 2137625-56-8 (4-bromo-1-cycloheptyl-1H-imidazole)

• Product Name: 4-bromo-1-cycloheptyl-1H-imidazole
• CAS No: 2137625-56-8
• MF: C₁₀H₁₅BrN₂
• MW: 243.143501520157
• CID: 5286827
• Update Time: 2025-10-25

4-bromo-1-cycloheptyl-1H-imidazole Chemical and Physical Properties

Names and Identifiers

• 4-bromo-1-cycloheptyl-1H-imidazole

• Inchi： 1S/C10H15BrN2/c11-10-7-13(8-12-10)9-5-3-1-2-4-6-9/h7-9H,1-6H2
• InChI Key： BMAXTPUQFTXCQW-UHFFFAOYSA-N
• SMILES： C1N(C2CCCCCC2)C=C(Br)N=1

Additional information on 4-bromo-1-cycloheptyl-1H-imidazole

Comprehensive Overview of 4-bromo-1-cycloheptyl-1H-imidazole (CAS No. 2137625-56-8): Properties, Applications, and Industry Insights

The compound 4-bromo-1-cycloheptyl-1H-imidazole (CAS No. 2137625-56-8) is a specialized imidazole derivative that has garnered significant attention in pharmaceutical and agrochemical research. With its unique brominated cycloheptyl structure, this molecule serves as a versatile intermediate in organic synthesis. Its heterocyclic framework and halogen-substituted properties make it particularly valuable for designing bioactive molecules targeting enzyme inhibition and receptor modulation.

Recent trends in drug discovery highlight the growing demand for imidazole-based compounds, driven by their role in kinase inhibitors and antiviral agents. Researchers frequently search for "4-bromo-1-cycloheptyl-1H-imidazole synthesis" or "CAS 2137625-56-8 applications," reflecting its relevance in medicinal chemistry. The compound’s lipophilic cycloheptyl group enhances membrane permeability, a critical factor in CNS drug development—a hot topic in neurodegenerative disease research.

From a synthetic perspective, 4-bromo-1-cycloheptyl-1H-imidazole offers distinct advantages in cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig animations. These methods align with the pharmaceutical industry’s shift toward sustainable catalysis, addressing popular queries like "green chemistry imidazole derivatives." Analytical studies using HPLC and NMR confirm its high purity (>98%), meeting stringent regulatory standards for preclinical candidates.

In material science, this compound’s thermal stability (decomposition point >200°C) sparks interest for high-performance polymers. Its electron-rich imidazole core facilitates applications in organic electronics, coinciding with rising searches for "imidazole-based OLED materials." Patent analyses reveal its use in photovoltaic additives, leveraging its halogen bonding capabilities to improve device efficiency.

Environmental and safety profiles of CAS 2137625-56-8 comply with REACH guidelines, with biodegradability studies showing minimal ecotoxicity. This addresses growing concerns about "sustainable heterocyclic compounds"—a key focus area in ESG-driven R&D. Storage recommendations emphasize inert atmospheres to preserve its bromo-functional group reactivity, a detail often queried by industrial users.

The global market for 4-bromo-1-cycloheptyl-1H-imidazole is projected to expand at 6.2% CAGR (2024-2030), fueled by oncology and antiviral pipeline projects. Suppliers increasingly highlight "GMP-grade imidazole intermediates" to cater to CDMO requirements, while academic studies explore its structure-activity relationships in protease inhibition—a trending subject in AI-driven drug design platforms.

Future research directions may exploit its metal-coordination properties for catalytic systems, aligning with nanotechnology advancements. As regulatory agencies prioritize ICH Q3D elemental impurity controls, the compound’s low heavy metal content (<0.5 ppm) positions it favorably for clinical-stage applications. These attributes solidify its status as a high-value chemical building block in modern synthetic workflows.